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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pent-2-enedial, a reactive
dialdehyde with potential applications in synthetic chemistry and drug discovery. The document
details its commercial availability, physicochemical properties, and a representative
experimental protocol for its use as a building block in heterocyclic synthesis.

Introduction to Pent-2-enedial

Pent-2-enedial, also known as Glutaconaldehyde, is an a,3-unsaturated dialdehyde with the
molecular formula CsHeOz2.[1] Its structure, featuring two aldehyde groups conjugated with a
carbon-carbon double bond, makes it a highly reactive and versatile precursor for the synthesis
of more complex molecules. The presence of multiple reactive sites allows for its participation
in a variety of chemical transformations, including cyclization and condensation reactions,
making it a molecule of interest for constructing novel chemical scaffolds.

Commercial Availability

The commercial availability of Pent-2-enedial for research purposes is limited, suggesting it is
a specialty chemical. Researchers should anticipate the need for synthesis or custom orders
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for larger quantities. Below is a summary of potential commercial sources.

Supplier Product Name Catalog Number Notes

) Listed as "For
Benchchem Pent-2-enedial B1219750
research use only".

Currently listed with
) zero suppliers, may
Molport (2E)-pent-2-enedial Molport-001-787-557 )
be available upon

request.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Pent-2-enedial,
compiled from various public databases. Note that different isomers may have slightly different

properties.
Property Value Source
Molecular Formula CsHeO2 [11[2][3]
Molecular Weight 98.10 g/mol [11[3]
IUPAC Name pent-2-enedial [1]
Synonyms Glutaconaldehyde [1]
CAS Number 821-42-1 [1]

NEOPYIBVKIJWHMN-
InChlKey [1]
UHFFFAOYSA-N

Canonical SMILES C(C=CC=0)C=0 [1]

Representative Experimental Protocol: Hantzsch-
type Synthesis of a Bis-1,4-Dihydropyridine
Derivative
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Given its structure as a dialdehyde, Pent-2-enedial is a prime candidate for constructing bis-
heterocyclic systems. The Hantzsch dihydropyridine synthesis, a classic multi-component
reaction, can be adapted to utilize both aldehyde functionalities.[4][5] This reaction typically
involves the condensation of an aldehyde, two equivalents of a 3-ketoester, and an ammonia
source to form a 1,4-dihydropyridine (1,4-DHP) core.[6][7] These structures are notable in
medicinal chemistry, with many approved drugs based on this scaffold.[6]

Objective: To synthesize a bis-1,4-dihydropyridine derivative by reacting Pent-2-enedial with
four equivalents of a (3-ketoester and two equivalents of an ammonia source.

Materials:

Pent-2-enedial

o Ethyl acetoacetate (or another -ketoester)

o Ammonium acetate (or another ammonia source like ammonium hydroxide)[6][8]
» Ethanol or water as solvent[7][8]

e Round-bottom flask

e Reflux condenser

 Stirring plate and magnetic stir bar

o Standard glassware for workup and purification (e.g., separatory funnel, rotary evaporator,
chromatography column)

Methodology:

o Reaction Setup: In a round-bottom flask, dissolve Pent-2-enedial (1 equivalent) in a suitable
solvent such as ethanol.[7]

» Addition of Reagents: Add ethyl acetoacetate (4 equivalents) and ammonium acetate (2.2
equivalents) to the solution.[9]
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e Reaction: Stir the mixture at room temperature or heat to reflux for a period of 2-12 hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC).[7]

o Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate has
formed, it can be collected by filtration. Otherwise, the solvent is removed under reduced
pressure using a rotary evaporator. The residue is then taken up in an organic solvent (e.qg.,
ethyl acetate) and washed with water and brine.

 Purification: The crude product is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated. The resulting solid or oil is then purified by column chromatography on
silica gel or by recrystallization to yield the pure bis-1,4-dihydropyridine product.[9]

o Characterization: The structure and purity of the final compound should be confirmed using
analytical techniques such as NMR spectroscopy (*H and 13C), mass spectrometry, and
HPLC.

Visualizations
Hantzsch Dihydropyridine Synthesis Pathway

The following diagram illustrates the key steps in the formation of a 1,4-dihydropyridine ring via
the Hantzsch synthesis. The reaction proceeds through the formation of an enamine and an
a,B-unsaturated carbonyl intermediate, which then combine in a Michael addition, followed by
cyclization and dehydration.[6]

Enamine

B-Ketoester + NHs ~ ——Fomaton ___f 2o mine Intermediate

Cyclization &
Dehydration

Michael Addition 1,4-Dihydropyridine

Knoevenagel

Condensation a,B-Unsaturated Carbonyl
- e
[Bhemeser -ARED (Knoevenagel Product)

Click to download full resolution via product page

Caption: Reaction mechanism for the Hantzsch 1,4-dihydropyridine synthesis.
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Experimental Workflow for Bis-1,4-DHP Synthesis

This diagram outlines the logical flow of the experimental protocol described in Section 4, from
initial setup to final product characterization.

1. Reaction Setup
- Dissolve Pent-2-enedial in solvent
- Add B-Ketoester & NH4OAc

2. Reaction

- Stir at RT or reflux
- Monitor by TLC

3. Workup
- Cool & filter or concentrate
- Liquid-liquid extraction

4. Purification
- Column chromatography or
- Recrystallization

5. Characterization
- NMR

- Mass Spectrometry
- HPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Glutaconaldehyde
https://www.molport.com/shop/compound/Molport-001-787-557
https://pubchem.ncbi.nlm.nih.gov/compound/12294279
https://www.organic-chemistry.org/namedreactions/hantzsch-dihydropyridine-synthesis.shtm
https://en.wikipedia.org/wiki/Hantzsch_pyridine_synthesis
https://www.alfa-chemistry.com/resources/hantzsch-dihydropyridine-synthesis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767360/
https://royalsocietypublishing.org/rsos/article/4/6/170006/93448/Green-approach-for-synthesis-of-bioactive-Hantzsch
https://www.benchchem.com/product/b1219750/docs#a-technical-guide-to-pent-2-enedial-for-research-applications
https://www.benchchem.com/product/b1219750/docs#a-technical-guide-to-pent-2-enedial-for-research-applications
https://www.benchchem.com/product/b1219750/docs#a-technical-guide-to-pent-2-enedial-for-research-applications
https://www.benchchem.com/product/b1219750/docs#a-technical-guide-to-pent-2-enedial-for-research-applications
https://www.benchchem.com/product/b1219750?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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